Raman spectrum of Cl2O7: assignment of the skeletal vibrations

Journal of the Chemical Society D: Chemical Communications Pub Date: DOI: 10.1039/C29700000667

Abstract

The Raman spectrum of chlorine heptoxide shows a polarized band at 161 cm–1, previously unreported, which is assigned to the skeletal bending mode on the basis of the depolarization ratio and normal co-ordinate calculations; a revision of the skeletal assignments is presented.

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